Cas no 81569-64-4 (5-Thiazolecarboxylicacid, 2-bromo-4-propyl-)

• Product Name: 5-Thiazolecarboxylicacid, 2-bromo-4-propyl-
• CAS No: 81569-64-4
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 708128
• PubChem ID: 13015610
• Update Time: 2025-04-19

5-Thiazolecarboxylicacid, 2-bromo-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-bromo-4-propyl-
• 2-bromo-4-propyl-1,3-thiazole-5-carboxylic acid
• 2-BROMO-4-PROPYLTHIAZOLE-5-CARBOXYLIC ACID
• 5-Thiazolecarboxylicacid,2-bromo-4-propyl
• SCHEMBL9644279
• 81569-64-4
• EN300-382890
• DTXSID20515262
• AMY15975
• 2-bromo-4-propylthiazole-5-carboxylicacid

• Inchi： 1S/C7H8BrNO2S/c1-2-3-4-5(6(10)11)12-7(8)9-4/h2-3H2,1H3,(H,10,11)
• InChI Key： CWHXBYKCDWDCKL-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(C(=O)O)S1)CCC

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 2.55630